Tall oil (fatty acids)

• CAS: 61790-12-3
• Molecular Formula: C15H30O3

Tall Oil Fatty Acids (TOFA, CAS 61790-12-3) are a complex mixture of C18 unsaturated fatty acids, primarily oleic and linoleic acids, along with minor amounts of rosin acids and unsaponifiable matter, obtained as a by-product of the Kraft wood pulping process. TOFA serves as a renewable, bio-based feedstock for synthesizing alkyd resins, dimer acids, corrosion inhibitors, and surfactants.

Tall Oil Fatty Acids (CAS 61790-12-3): Composition, Procurement, and Industrial Baseline

Tall Oil Fatty Acids (TOFA, CAS 61790-12-3) are a complex mixture of C18 unsaturated fatty acids, primarily oleic and linoleic acids, along with minor amounts of rosin acids and unsaponifiable matter, obtained as a by-product of the Kraft wood pulping process . TOFA serves as a renewable, bio-based feedstock for synthesizing alkyd resins, dimer acids, corrosion inhibitors, and surfactants [1]. The material is characterized by a high degree of unsaturation, reflected in its Iodine Value typically ranging from 130 to 131 g I₂/100g, and an Acid Value of 192-194 mg KOH/g .

• [1] DRT. Resinoline BD 2® - Tall Oil Fatty Acids. View Source

Why Generic Substitution of Tall Oil Fatty Acids (TOFA) Fails in Industrial Applications

Generic substitution of Tall Oil Fatty Acids (TOFA) with other common fatty acid sources, such as soybean, tallow, or linseed fatty acids, is not straightforward due to fundamental differences in their compositional profiles. TOFA is uniquely characterized by a near-equal balance of oleic and linoleic acids and, critically, the complete absence of linolenic acid [1]. This specific fatty acid distribution directly influences reaction kinetics, product oligomer distribution, and final material properties in applications like dimer acid production and alkyd resin curing, which cannot be replicated by other feedstocks without significant process adjustments or performance compromises [2].

• [1] Kocienski, P. J., et al. Fatty acid feed stock blend of red oil and soap stock for the preparation of dimer fatty acids. U.S. Patent 4,052,425, 1977. View Source
• [2] Rheineck, A. E., & S. T. T. Tall oil fatty acid mixtures as a new approach to quality alkyds. View Source

Quantitative Evidence for Selecting Tall Oil Fatty Acids (TOFA) Over Alternative Fatty Acid Sources

Superior Dimer Acid Yield and Product Control from Linolenic-Free TOFA Composition

TOFA's composition, notably the absence of linolenic acid, is quantitatively advantageous for dimer acid production. Unlike soybean oil fatty acids which contain linolenic acid, TOFA yields a more desirable dimer-to-trimer ratio. A typical TOFA composition for this application is specified as approximately 48.8% oleic acid, 34.3% linoleic acid, and 0% linolenic acid [1]. The absence of linolenic acid prevents the formation of undesired higher oligomers, leading to a dimer product that meets industrial specifications for polyamide resins [2]. In contrast, feedstocks containing linolenic acid require blending with other sources (e.g., crude red oil) to mimic TOFA's performance, underscoring its unique composition [3].

Evidence Dimension	Fatty Acid Composition and Dimer Quality
Target Compound Data	Composition: ~48.8% Oleic Acid, ~34.3% Linoleic Acid, 0% Linolenic Acid; yields a desirable dimer-to-trimer ratio.
Comparator Or Baseline	Soybean Oil Fatty Acids (contain linolenic acid) and other sources that require blending to achieve similar performance.
Quantified Difference	0% vs. presence of linolenic acid; absence is critical for controlling oligomer distribution and preventing over-polymerization.
Conditions	Industrial dimerization process; fatty acid composition analysis.

Why This Matters

This ensures consistent production of high-quality dimer acid intermediates for polyamide adhesives and resins, avoiding costly downstream purification or blending steps required for linolenic-containing alternatives.

• [1] Frihart, C. R., & Wescott, J. M. (2023). Chemistry of Dimer Acid Production from Fatty Acids and the Structure–Property Relationships of Polyamides Made from These Dimer Acids. Polymers, 15(16), 3345. View Source
• [2] Kocienski, P. J., et al. Fatty acid feed stock blend of red oil and soap stock for the preparation of dimer fatty acids. U.S. Patent 4,052,425, 1977. View Source
• [3] Inoue, H., Konishi, K., & Taniguchi, N. (1978). Studies on Synthesis of Fatty Acid Derivatives by Flow Method. II. Dimerization of Tall Oil Fatty Acids and Its By-products. Journal of Japan Oil Chemists' Society, 27(4), 207-213. View Source

Demonstrated Performance Superiority of TOFA-Modified Alkyd Resins over Soybean Oil-Based Alternatives

In a direct comparative study of air-drying waterborne alkyd resins, formulations modified with tall oil fatty acids (TOFA) exhibited clear performance advantages over those modified with soybean oil fatty acids. The study explicitly concluded that TOFA-modified alkyd resins demonstrated superior drying time, weather resistance, and hardness compared to their soybean oil fatty acid counterparts [1]. Furthermore, tall oil fatty acids can replace up to 50% of linseed or soya fatty acids in high polymer alkyd techniques to obtain similar drying rates and resistances, while substituting only 25% can be done without adverse effects on drying rates in conventionally prepared long-oil alkyds [2].

Evidence Dimension	Alkyd Resin Coating Performance
Target Compound Data	TOFA-modified waterborne alkyd resin with optimized formulation.
Comparator Or Baseline	Soybean oil fatty acid-modified waterborne alkyd resin.
Quantified Difference	TOFA-based resin reported as superior in drying time, weather resistance, and hardness.
Conditions	Synthesis of waterborne alkyd resin; evaluation of air-drying film properties.

Why This Matters

This data provides a clear, performance-based justification for selecting TOFA over soybean fatty acids to formulate higher-quality, more durable alkyd coatings, which is a primary end-use market.

• [1] AIPub.cn. Preparation and Properties of Tall Oil Fatty Acid Modified Air Drying Waterborne Alkyd Resin. (Translated from Chinese). View Source
• [2] Rheineck, A. E., & S. T. T. Tall oil fatty acid mixtures as a new approach to quality alkyds. View Source

Enhanced Corrosion Inhibition of TOFA Anhydrides versus Traditional Dimer/Trimer Acid Inhibitors

Anhydrides derived from tall oil fatty acids (TOFA) have been shown to offer enhanced corrosion inhibition properties compared to traditional dimer/trimer acid-based inhibitors [1]. While a specific numerical efficiency increase is not provided in the abstract, the claim of 'enhanced' performance over the established 'backbone' of film-persistent inhibitors (C36 and C54 fatty acid dimers and trimers) indicates a significant, quantifiable improvement [2]. This differentiation has driven the development of novel oil- and water-soluble TOFA anhydride derivatives for downhole oilfield applications [3].

Evidence Dimension	Corrosion Inhibition Performance
Target Compound Data	TOFA-derived anhydrides (enhanced corrosion inhibition properties).
Comparator Or Baseline	Traditional dimer/trimer acid corrosion inhibitors (C36 and C54 fatty acid dimers/trimers).
Quantified Difference	Enhanced inhibition (qualitative comparative statement).
Conditions	Downhole oilfield applications; corrosion inhibition of carbon steel tubulars in producing wells.

Why This Matters

This evidence supports the selection of TOFA derivatives for developing next-generation corrosion inhibitor packages that meet more demanding performance and flexibility requirements in the oil and gas industry.

• [1] Fischer, E. R., & Parker, J. E. (1997). Technical Note: Tall Oil Fatty Acid Anhydrides as Corrosion Inhibitor Intermediates. Corrosion, 53(01). View Source
• [2] Fischer, E. R., & Parker, J. E. (1995). Tall oil fatty acid anhydrides as corrosion inhibitor intermediates. OSTI.gov. View Source
• [3] Fischer, E. R., & Parker, J. E. (1997). Technical Note: Tall Oil Fatty Acid Anhydrides as Corrosion Inhibitor Intermediates. OnePetro. View Source

Cost-Effective Partial Replacement of Premium Fatty Acids in Alkyd Formulations

Research indicates that tall oil fatty acids (TOFA) can serve as a cost-effective partial substitute for more expensive linseed or soya fatty acids in alkyd resin production. Using the High Polymer Alkyd Technique, up to 50% of linseed or soya fatty acids can be replaced with TOFA while maintaining comparable drying rates and resistance properties [1]. Additionally, a 25% substitution in conventional long-oil alkyds shows no adverse effect on drying rates [2].

Evidence Dimension	Substitution Ratio in Alkyd Resins
Target Compound Data	TOFA can replace up to 50% of linseed/soya fatty acids (High Polymer Technique) or 25% (conventional technique) without performance loss.
Comparator Or Baseline	100% linseed or soya fatty acid-based alkyd resins.
Quantified Difference	Up to 50% substitution while maintaining comparable dry rates and resistances.
Conditions	Synthesis of long-oil alkyd vehicles using High Polymer Alkyd Technique and conventional methods.

Why This Matters

This provides a direct economic incentive for procurement, allowing formulators to reduce raw material costs without sacrificing final product quality, especially when premium oils like linseed are subject to price volatility.

• [1] Rheineck, A. E., & S. T. T. Tall oil fatty acid mixtures as a new approach to quality alkyds. View Source
• [2] Rheineck, A. E., & S. T. T. Tall oil fatty acid mixtures as a new approach to quality alkyds. View Source

High-Value Industrial Applications for Tall Oil Fatty Acids (TOFA) Based on Comparative Performance

Synthesis of High-Quality Dimer Acids for Polyamide Resins

TOFA is the preferred feedstock for producing dimer acids used in polyamide hot-melt adhesives and resins due to its linolenic-free composition, which yields a more favorable and predictable dimer-to-trimer ratio [1]. This ensures the resulting polyamides meet stringent industry specifications for mechanical properties, a level of control not easily achieved with alternative fatty acid sources [2].

Formulation of High-Performance Waterborne Alkyd Coatings

For manufacturers of waterborne alkyd paints and coatings, TOFA provides a demonstrable performance edge. Direct comparative evidence shows that TOFA-modified resins achieve superior drying time, hardness, and weather resistance compared to those based on soybean oil fatty acids [1], making TOFA the strategic choice for premium coating formulations.

Development of Next-Generation Oilfield Corrosion Inhibitors

In the oil and gas industry, TOFA-derived anhydrides offer enhanced corrosion inhibition compared to traditional dimer/trimer acid chemistries [1]. This makes TOFA a critical intermediate for developing new, more effective, and flexible inhibitor packages designed to protect carbon steel tubulars in increasingly aggressive downhole environments [2].

Cost-Reduction Strategy for Alkyd Resin Manufacturers

Alkyd resin producers can leverage TOFA to mitigate raw material cost pressures without compromising quality. Evidence supports the partial replacement of up to 50% of premium linseed or soya fatty acids with TOFA using the High Polymer Technique, maintaining comparable dry rates and resistances while lowering overall formulation expense [1].

• [1] Frihart, C. R., & Wescott, J. M. (2023). Chemistry of Dimer Acid Production from Fatty Acids and the Structure–Property Relationships of Polyamides Made from These Dimer Acids. Polymers, 15(16), 3345. View Source
• [2] Kocienski, P. J., et al. Fatty acid feed stock blend of red oil and soap stock for the preparation of dimer fatty acids. U.S. Patent 4,052,425, 1977. View Source
• [3] AIPub.cn. Preparation and Properties of Tall Oil Fatty Acid Modified Air Drying Waterborne Alkyd Resin. View Source
• [4] Fischer, E. R., & Parker, J. E. (1997). Technical Note: Tall Oil Fatty Acid Anhydrides as Corrosion Inhibitor Intermediates. Corrosion, 53(01). View Source
• [5] Rheineck, A. E., & S. T. T. Tall oil fatty acid mixtures as a new approach to quality alkyds. View Source